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Compound of Interest

Compound Name: 2-Hydroxy-3-methylbutanal

Cat. No.: B14016289 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and available data for 2-Hydroxy-3-methylbutanal. The information is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Core Molecular and Physical Properties
2-Hydroxy-3-methylbutanal, also known as 2-hydroxy-3-methylbutyraldehyde, is an organic

compound characterized by the presence of both a hydroxyl and an aldehyde functional group.

[1] This alpha-hydroxy aldehyde structure imparts significant reactivity, making it a valuable

intermediate in various organic syntheses.[1] The molecule contains a stereocenter, meaning it

can exist as different stereoisomers, such as (2S)-2-hydroxy-3-methylbutanal.[1][2]

Physicochemical and Computed Data
The following table summarizes the key quantitative data for 2-Hydroxy-3-methylbutanal,
including its identifiers and computed physicochemical properties.
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Property Value Source

Molecular Formula C5H10O2 [1][3][4]

Molecular Weight 102.13 g/mol [1][4][5]

IUPAC Name 2-hydroxy-3-methylbutanal [4]

CAS Number 67755-97-9 [3][4]

Canonical SMILES CC(C)C(C=O)O [3][4]

Boiling Point 143°C at 760 mmHg [3][5]

Density 0.957 g/cm³ [1][3]

Flash Point 48.4°C [3][5]

Vapor Pressure 2.19 mmHg at 25°C [3]

pKa 13.28 ± 0.20 (Predicted) [3]

LogP 0.20220 [3]

XLogP3 0.4 [3][4]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 2 [3][5]

Exact Mass 102.068079557 Da [3][4]

Topological Polar Surface Area 37.3 Å² [1][4]

Complexity 59.1 [3][4]

Molecular Structure Visualization
The molecular structure of 2-Hydroxy-3-methylbutanal is depicted in the following diagram,

generated using the Graphviz DOT language.

Figure 1: 2D molecular structure of 2-Hydroxy-3-methylbutanal.
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Hydroxy-3-
methylbutanal are not readily available in the public domain. However, it is known to be a

commercially available compound, suggesting established industrial synthesis routes exist.[3]

General synthetic strategies for α-hydroxy aldehydes often involve the oxidation of

corresponding diols or the formylation of ketones.

Characterization of 2-Hydroxy-3-methylbutanal would typically involve a combination of

chromatographic and spectrometric techniques.[6]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique would be suitable for

separating the compound from a mixture and determining its molecular weight and

fragmentation pattern, aiding in structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would

provide detailed information about the chemical environment of the hydrogen and carbon

atoms, respectively, which is crucial for unambiguous structure elucidation.[6] Predicted ¹³C

NMR spectra for related compounds are available in spectral databases.[7]

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

vibrational frequencies of the functional groups present, such as the strong C=O stretch of

the aldehyde (around 1720 cm⁻¹) and the broad O-H stretch of the alcohol group (around

3400 cm⁻¹).[6]

Biological and Chemical Context
While specific signaling pathways involving 2-Hydroxy-3-methylbutanal are not well-

documented, its structural motifs are found in various biologically relevant molecules. It is a

known flavor compound and can be formed during fermentation processes. For instance, the

related compounds 2-methylbutanal and 3-methylbutanal are recognized as contributors to the

malty aroma in certain types of cheese and are products of amino acid metabolism in

microorganisms.[8][9] The synthesis of these related aldehydes can occur via the Strecker

degradation of amino acids like leucine and isoleucine.[9] Furthermore, 3-methylbutanal can be

an intermediate in the synthesis of 3-methylbutanoic acid and 3-methylbutanol.[10]
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The reactivity of the α-hydroxy aldehyde functionality makes 2-Hydroxy-3-methylbutanal a
versatile building block in organic synthesis for the construction of more complex molecules

that may have applications in pharmaceuticals and flavor chemistry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14016289?utm_src=pdf-body
https://www.benchchem.com/product/B14016289
https://www.benchchem.com/product/b14016289?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B14016289
https://pubchem.ncbi.nlm.nih.gov/compound/2S_-2-Hydroxy-3-methylbutanal
https://pubchem.ncbi.nlm.nih.gov/compound/2S_-2-Hydroxy-3-methylbutanal
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.echemi.com/products/pd2109084078-2-hydroxy-3-methylbutanal.html
https://www.benchchem.com/product/b8750921
https://spectrabase.com/compound/2z5bwiK64Uc?f=
https://pubs.acs.org/doi/10.1021/acs.jafc.0c06570
https://www.researchgate.net/publication/310540834_A_Kinetic_Study_on_the_Formation_of_2-_and_3-Methylbutanal
https://www.researchgate.net/figure/methylbutanoic-acid-synthesis-routes-from-alpha-keto-isocaproate-as-proposed-by-RPE-The_fig11_259701577
https://www.benchchem.com/product/b14016289#2-hydroxy-3-methylbutanal-molecular-structure
https://www.benchchem.com/product/b14016289#2-hydroxy-3-methylbutanal-molecular-structure
https://www.benchchem.com/product/b14016289#2-hydroxy-3-methylbutanal-molecular-structure
https://www.benchchem.com/product/b14016289#2-hydroxy-3-methylbutanal-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14016289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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